Cas no 796112-05-5 (1-Naphthalenecarboxamide, 3-bromo-N-methoxy-N-methyl-)
796112-05-5 structure
Product Name:1-Naphthalenecarboxamide, 3-bromo-N-methoxy-N-methyl-
CAS No:796112-05-5
MF:C13H12BrNO2
MW:294.143882751465
CID:1797611
PubChem ID:58678669
Update Time:2025-04-21
1-Naphthalenecarboxamide, 3-bromo-N-methoxy-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenecarboxamide, 3-bromo-N-methoxy-N-methyl-
- NBXQTZGTZBVUMM-UHFFFAOYSA-N
- SCHEMBL4152489
- 3-bromo-N-methyl-N-(methyloxy)-1-naphthalenecarboxamide
- 3-bromo-N-methyl-N-(methyloxy)-1-napthalenecarboxamide
- DB-122644
- 3-bromo-N-methoxy-N-methyl-1-naphthamide
- 796112-05-5
-
- Inchi: 1S/C13H12BrNO2/c1-15(17-2)13(16)12-8-10(14)7-9-5-3-4-6-11(9)12/h3-8H,1-2H3
- InChI Key: NBXQTZGTZBVUMM-UHFFFAOYSA-N
- SMILES: BrC1C=C2C=CC=CC2=C(C(N(C)OC)=O)C=1
Computed Properties
- Exact Mass: 293.00514g/mol
- Monoisotopic Mass: 293.00514g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 29.5Ų
1-Naphthalenecarboxamide, 3-bromo-N-methoxy-N-methyl- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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